Cas no 139652-01-0 (4H-1-Benzopyran-4-one,6-[[6-(4-hydroxy-1-piperidinyl)hexyl]oxy]-3-methyl-2-phenyl-)

• Product name: 4H-1-Benzopyran-4-one,6-[[6-(4-hydroxy-1-piperidinyl)hexyl]oxy]-3-methyl-2-phenyl-
• CAS No: 139652-01-0
• MF: C₂₇H₃₃NO₄
• MW: 435.555227994919
• CID: 1277620
• PubChem ID: 9890959

4H-1-Benzopyran-4-one,6-[[6-(4-hydroxy-1-piperidinyl)hexyl]oxy]-3-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,6-[[6-(4-hydroxy-1-piperidinyl)hexyl]oxy]-3-methyl-2-phenyl-
• DA-57865
• Sigma-LIGAND-1
• MS-27804
• CHEMBL38862
• HY-101626
• BDBM50000638
• AKOS040740673
• CS-7320
• SCHEMBL467035
• F94640
• 6-[6-(4-hydroxypiperidinyl)hexyloxy]-3-methyl-flavone
• 6-[6-(4-Hydroxy-piperidin-1-yl)-hexyloxy]-3-methyl-2-phenyl-chromen-4-one
• 139652-01-0
• 6-[6-(4-hydroxypiperidin-1-yl)hexoxy]-3-methyl-2-phenylchromen-4-one

• Inchi： InChI=1S/C27H33NO4/c1-20-26(30)24-19-23(11-12-25(24)32-27(20)21-9-5-4-6-10-21)31-18-8-3-2-7-15-28-16-13-22(29)14-17-28/h4-6,9-12,19,22,29H,2-3,7-8,13-18H2,1H3
• InChI Key： RFUIYSLMVBVREF-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C2=CC=CC=C2)OC3=CC=C(OCCCCCCN4CCC(O)CC4)C=C13

Computed Properties

• Exact Mass: 435.24109
• Monoisotopic Mass: 435.24095853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 59

4H-1-Benzopyran-4-one,6-[[6-(4-hydroxy-1-piperidinyl)hexyl]oxy]-3-methyl-2-phenyl- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.